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Compound of Interest

Compound Name: Solvent Yellow 16

Cat. No.: B056921 Get Quote

This guide provides a comprehensive cost-benefit analysis of using C.I. Solvent Yellow 16
(CAS No. 4314-14-1) in various manufacturing applications. It is intended for researchers,

scientists, and professionals in fields where high-performance colorants are required, offering

an objective comparison with alternative dyes based on performance data, safety profiles, and

economic considerations.

Introduction to Solvent Yellow 16
Solvent Yellow 16, also known as Sudan Yellow 146 or C.I. 12700, is a monoazo solvent dye

characterized by its brilliant greenish-yellow hue.[1][2] It is widely used for coloring

hydrocarbon-based, nonpolar materials such as plastics, resins, transparent paints, printing

inks, and aluminum foils.[3][4][5] Its popularity stems from a combination of good solubility in

organic solvents, strong color intensity, and favorable resistance properties. Chemically, it is

identified as 2,4-dihydro-5-methyl-2-phenyl-4-(phenylazo)-3H-Pyrazol-3-one.

Cost-Benefit Analysis
The selection of a colorant in a manufacturing process involves a trade-off between

performance, safety, regulatory compliance, and cost. This section breaks down the benefits

and associated costs of using Solvent Yellow 16.

2.1. Performance Benefits
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The primary benefits of Solvent Yellow 16 lie in its physical and chemical properties, which

make it suitable for demanding applications, particularly in plastics and polymers.

Thermal Stability: The dye exhibits good heat resistance, a critical factor in high-temperature

processes like injection molding and extrusion. It has a melting point of approximately 155-

160°C and can withstand temperatures up to 268°C in polystyrene (PS).

Light Fastness: Solvent Yellow 16 demonstrates good to superior light fastness, rated at 6-7

on a scale of 1 to 8 (where 8 is superior). This ensures color stability and longevity in the

final product when exposed to light.

Solubility and Compatibility: A key advantage is its excellent solubility in a range of organic

solvents and polymers, including PS, ABS, PC, PMMA, and PET. This ensures uniform color

distribution and avoids issues like precipitation during storage or processing.

Color Strength and Brilliance: It provides a bright, transparent greenish-yellow shade,

allowing for vibrant coloration at low dosages (typically 0.025% to 0.05%).

2.2. Associated Costs and Risks

The "costs" associated with Solvent Yellow 16 extend beyond its purchase price to include

regulatory, environmental, and safety considerations.

Regulatory and Safety Profile: While not classified as acutely toxic or a skin/eye irritant under

GHS criteria, it is an azo dye. Certain azo dyes can cleave to form carcinogenic aromatic

amines, a significant concern that necessitates rigorous testing for regulatory compliance,

especially for products with potential skin contact.

Environmental Impact: Solvent dyes, being persistent and not readily biodegradable, can

pose ecotoxic hazards if released into the environment. Safety data indicates potential for

long-lasting harmful effects on aquatic life. Disposal must be handled by licensed chemical

destruction plants to avoid environmental contamination.

Migration Risk: In some applications, particularly those involving food contact or medical

devices, there is a risk of dye migration from the polymer matrix. This necessitates thorough

testing and may preclude its use in sensitive applications. The selection of dyes with

excellent migration resistance is crucial in these contexts.
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Performance Comparison with Alternatives
The decision to use Solvent Yellow 16 should be made in the context of available alternatives.

The following table compares its key performance metrics with other common solvent yellow

dyes.

Property
Solvent Yellow
16

Solvent Yellow
114

Solvent Yellow
163

Solvent Yellow
176

C.I. Name 12700 - 58840 47023

CAS No. 4314-14-1 75216-45-4 - 10319-14-9

Color Shade Greenish-Yellow Greenish-Yellow Reddish-Yellow Reddish-Yellow

Heat Resistance ~268°C (in PS) High High 260°C

Light Fastness

(1-8 Scale)
6-7 7-8 6-7 -

Key Features

Good overall

properties,

widely used.

Excellent light

and heat

fastness.

Good heat and

light fastness.

Reddish shade,

good heat

resistance.

Primary

Applications

PS, ABS, PC,

PMMA, SAN,

Inks.

PET, Engineering

Plastics.
PS, PMMA, PC.

PS, PMMA, PC,

PA6.

Data compiled from multiple sources.

Experimental Protocols
To validate the performance and safety of Solvent Yellow 16 or its alternatives, the following

standardized experimental protocols are recommended.

4.1. Protocol for Determining Thermal Stability

Objective: To assess the temperature at which the dye begins to decompose or change color

within a specific polymer.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b056921?utm_src=pdf-body
https://www.benchchem.com/product/b056921?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodology:

Prepare a masterbatch by mixing the dye (e.g., at 0.1% concentration) with the desired

polymer resin (e.g., Polystyrene).

Use an injection molding machine to produce color plaques at incrementally increasing

temperatures (e.g., in 10°C steps from 200°C to 300°C).

Hold the material in the barrel for a standardized dwell time (e.g., 5 minutes) at each

temperature step.

Visually and instrumentally (using a spectrophotometer) compare the color of the plaques

against a control sample produced at a low, non-degrading temperature.

The thermal stability is defined as the highest temperature at which no significant color

change (ΔE* < 1.0) occurs.

4.2. Protocol for Evaluating Light Fastness

Objective: To determine the resistance of the colored material to fading upon exposure to

light.

Methodology:

Prepare standardized colored plaques or films as described above.

Use a Xenon Arc Weather-Ometer, which simulates natural sunlight.

Expose the samples to a controlled cycle of light and humidity according to industry

standards (e.g., ISO 4892-2 or ASTM G155).

Simultaneously expose a set of Blue Wool standards (rated 1-8) alongside the test

samples.

Periodically assess the color change of the samples against an unexposed control.

The light fastness rating is determined by identifying which Blue Wool standard shows a

similar degree of fading as the test sample.
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4.3. Protocol for Azo Dye Cleavage Analysis (Reductive Cleavage)

Objective: To screen for the release of banned carcinogenic aromatic amines from the azo

dye structure.

Methodology:

Sample Preparation: Weigh a precise amount of the dyed material (e.g., 1.0 g of plastic

shavings or textile).

Reductive Cleavage: Place the sample in a reaction vessel with a pre-heated (70°C)

citrate buffer solution to create an aqueous environment. Add a sodium dithionite solution

to initiate the chemical reduction of the azo bonds. Maintain the reaction at 70°C for 30

minutes.

Extraction: After cooling, extract the resulting solution to isolate any released amines. This

can be done via liquid-liquid extraction with a solvent like diethyl ether or using a Solid

Phase Extraction (SPE) cartridge.

Analysis: Concentrate the extract and inject it into a Gas Chromatography-Mass

Spectrometry (GC-MS) system. The GC separates the various components, and the MS

identifies the specific amines based on their mass-to-charge ratio.

Quantification: Compare the results against known standards to quantify the concentration

of any detected banned amines. The regulatory limit in many regions is typically below 30

parts per million (ppm).

Visualized Workflows and Decision Models
The following diagrams illustrate key processes for dye evaluation and selection.
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Start: Define Application Requirements

Key Performance Needs:
- Heat Stability (°C)

- Light Fastness (Scale 1-8)
- Target Polymer(s)

- Color Shade

Regulatory & Safety Needs:
- Food Contact?
- Medical Grade?

- Banned Substances List (RSL)

Identify Candidate Dyes
(e.g., SY16, SY114, SY163)

Technical Performance Evaluation
(See Experimental Workflow)

Safety & Compliance Evaluation
(e.g., Reductive Cleavage Test)

Performance Met?

Compliance Met?

Yes

Reject Dye
(Re-evaluate Candidates)

No

Cost-Benefit Analysis:
- Raw Material Cost

- Processing Efficiency
- Risk Mitigation Cost

YesNo

Select Optimal Dye

Click to download full resolution via product page

Caption: Decision workflow for solvent dye selection.
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Performance Tests

Start: Receive Dye Sample

Prepare Masterbatch
(Dye + Polymer)

Thermal Stability Test
(Injection Mold @ Incremental Temps)

Light Fastness Test
(Xenon Arc Exposure)

Solubility & Migration Test
(Solvent Extraction)

Instrumental & Visual Analysis
(Spectrophotometer, ΔE*)

Compile Performance Data Table

Compare to Standard & Requirements

Pass

Meets Spec

Fail

Out of Spec

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comparative Cost-Benefit Analysis of Solvent Yellow
16 in Manufacturing]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b056921#cost-benefit-analysis-of-using-solvent-
yellow-16-in-manufacturing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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